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Compound of Interest

Compound Name: 1-Butanol-d10
CAS No.: 34193-38-9
Cat. No.: B1273030
\ v

1-Butanol-d10 (CAS: 34193-38-9), the fully deuterated isotopologue of n-butanol, is a crucial
solvent and reagent in advanced scientific research.[1][2] Its applications range from serving as
a non-interfering solvent in nuclear magnetic resonance (NMR) spectroscopy to its use as a
tracer in metabolic pathway and reaction mechanism studies. While the substitution of protium
with deuterium alters its molecular weight (84.18 g/mol ) and certain spectroscopic properties,
the fundamental chemical reactivity and associated hazards remain virtually identical to its non-
deuterated counterpart, 1-Butanol (CAS: 71-36-3).[1][3]

This guide provides a comprehensive safety framework for researchers, scientists, and drug
development professionals. It moves beyond a simple recitation of datasheet information to
offer a self-validating system of protocols and a causal understanding of the risks involved. The
safety principles and data presented herein are derived from authoritative sources for 1-
Butanol and are directly applicable to 1-Butanol-d10.

Section 2: Hazard Identification and Risk Profile

A thorough understanding of the inherent hazards of 1-Butanol-d10 is the foundation of its
safe use. The substance is classified under the Globally Harmonized System (GHS) with
multiple significant hazards that demand rigorous control measures.[4][5][6]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement GHS Pictogram
H226: Flammable
Flammable Liquids Category 3 liquid and vapour.[5] ()
[61[7]
- H302: Harmful if
Acute Toxicity (Oral) Category 4 |
swallowed.[4][5][6]
Skin H315: Causes skin
: o Category 2 o !
Corrosion/Irritation irritation.[4][5][6]
) H318: Causes serious
Serious Eye )
o Category 1 eye damage.[5][6][8] corrosive
Damage/Irritation
[91[10]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 respiratory irritation.[4] |
Exposure) [5][6][10][11]
» H336: May cause
Specific Target Organ ]
o ) drowsiness or
Toxicity (Single Category 3 |

Exposure)

dizziness.[4][5][6][10]
[11]

Elucidation of Core Hazards

o Flammability: With a flash point of approximately 34-35°C, 1-Butanol-d10 can form

flammable vapor-air mixtures at or near standard room temperatures.[8][11] Its vapors are

denser than air and can travel considerable distances to an ignition source, leading to a

"flashback" event.[6][10][12][13] This property necessitates stringent control of ignition

sources and mandates handling in well-ventilated areas.

e Serious Eye Damage (Category 1): This is the most severe health hazard. The classification

as Category 1 signifies a risk of irreversible eye damage or blindness.[6][9] The chemical's

properties can cause significant corrosion to eye tissue upon contact. This is not mere

irritation; it is a critical risk that makes the use of sealed safety goggles or face shields non-

negotiable.
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o Systemic and Organ Toxicity: Ingestion of 1-Butanol-d10 can lead to central nervous system
depression, headaches, dizziness, and gastrointestinal distress.[9][11] Inhalation of high
concentrations of vapor can irritate the respiratory tract and cause narcotic effects, including
drowsiness and a reduced awareness of other laboratory hazards.[4][8][9][11]

Section 3: Physicochemical Properties for Risk
Assessment

Effective risk assessment depends on understanding the physical behavior of the chemical.
These properties dictate appropriate storage conditions, handling techniques, and emergency
response.
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Property

Value

Significance in Safety
Assessment

Molecular Formula

C4D100

Confirms the deuterated

nature of the compound.

Molecular Weight

84.18 g/mol [1][11]

Higher than non-deuterated
butanol (74.12 g/mol ).

Appearance

Colorless, clear liquid[11]

Lack of color can make spills

difficult to see.

Boiling Point

116 - 118 °C[11]

Relatively low boiling point
contributes to vapor

generation.

Flash Point

34 - 35 °C (closed cup)[8][11]

Critical Fire Hazard.
Flammable vapors can be
present at ambient

temperatures.

Density

~0.920 g/mL at 25 °C[3][11]

Vapors are heavier than air,
increasing the risk of
accumulation in low-lying

areas.

Autoignition Temperature

~340 - 343 °C[8][14]

The temperature at which the
substance will ignite without an

external spark.

Flammability Limits in Air

Lower (LFL): 1.4% / Upper
(UFL): 11.29%[8][14]

Defines the concentration
range in air that can support

combustion.

Section 4: The Hierarchy of Controls: A Proactive
Safety Framework

The most effective safety programs prioritize proactive hazard control over reactive measures.

The hierarchy of controls is a systematic approach to mitigating risk, with the most effective

measures at the top.

© 2026 BenchChem. All rights reserved. 4/13

Tech Support


https://www.alfa-chemistry.com/1-butanol-d10-cas-34193-38-9-item-291575.htm
https://www.chemicalbook.com/msds/1-butanol-d10.pdf
https://www.chemicalbook.com/msds/1-butanol-d10.pdf
https://www.chemicalbook.com/msds/1-butanol-d10.pdf
https://www.fishersci.com/store/msds?partNumber=A4004&productDescription=1-BUTANOL+SPECTRANALYZE+CR+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-butanol-d10.pdf
https://www.calpaclab.com/1-butanol-d10-99-atom-d1-gram/mil-302996-1g
https://www.chemicalbook.com/msds/1-butanol-d10.pdf
https://www.fishersci.com/store/msds?partNumber=A4004&productDescription=1-BUTANOL+SPECTRANALYZE+CR+4L&vendorId=VN00033897&countryCode=US&language=en
https://home.miracosta.edu/dlr/msds/1-butanol.pdf
https://www.fishersci.com/store/msds?partNumber=A4004&productDescription=1-BUTANOL+SPECTRANALYZE+CR+4L&vendorId=VN00033897&countryCode=US&language=en
https://home.miracosta.edu/dlr/msds/1-butanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Elimination
(Most Effective)

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for 1-Butanol-d10.

« Elimination/Substitution: In research, eliminating a necessary deuterated solvent is often
impossible. Substitution could involve selecting a less hazardous deuterated solvent if the
experimental parameters permit, though this is rare for specific applications like NMR.
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Engineering Controls: This is the primary method for controlling hazards associated with 1-
Butanol-d10. All work should be conducted in a certified chemical fume hood to control
flammable and toxic vapors.[4] Use of explosion-proof equipment in areas of high usage is
also a critical engineering control.[8][15]

Administrative Controls: These are the protocols and procedures you follow. This includes
proper labeling of containers, restricting access to storage areas, and ensuring all personnel
have received documented, substance-specific safety training.

Personal Protective Equipment (PPE): PPE is the last line of defense, used to protect
against residual risk that cannot be eliminated by other controls. It does not remove the
hazard. For 1-Butanol-d10, this is a critical and mandatory control measure.

Section 5: Standard Operating Procedures (SOPS)
SOP 1: Safe Handling and Storage Protocol

Pre-Handling Assessment: Before use, confirm the fume hood is operational and the sash is
at the appropriate working height. Locate the nearest eyewash station, safety shower, and
fire extinguisher.

Grounding and Bonding: To prevent ignition from static electricity, ground and bond the
dispensing container and the receiving vessel, especially when transferring large volumes.[8]
[91[15]

Dispensing: Use only non-sparking tools for opening and closing containers.[8][12] Dispense
the minimum quantity required for the experiment. Keep the primary container tightly sealed
when not in use.[8][9]

Heating: Never heat 1-Butanol-d10 with an open flame. Use a regulated heating mantle,
water bath, or sand bath.

Storage: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[8][10]
[12] Ensure the container is tightly closed.[6][9] Store separately from incompatible materials
such as strong oxidizing agents, alkali metals, and acid chlorides.[6][8][16]

SOP 2: Personal Protective Equipment (PPE) Protocol
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o Eye and Face Protection: Wear chemical splash goggles with side shields that meet EN 166
(EV) or NIOSH (US) standards.[11] If there is a significant splash risk, a full-face shield
should be worn in addition to goggles.[11]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves tested according to EN 374.[7][11] The specific
glove material (e.g., butyl rubber, Viton) should be selected based on breakthrough time.
Always inspect gloves for damage before use and use proper removal technique to avoid
contaminating skin.[11]

o Lab Coat: A flame-retardant lab coat is required.[11] Ensure it is fully buttoned.

» Respiratory Protection: If engineering controls fail or for emergency response, use a full-face
respirator with appropriate cartridges (e.qg., type ABEK) or a self-contained breathing
apparatus (SCBA).[11][16] Respirator use must be part of a formal respiratory protection
program.

Section 6: Emergency Response Protocols

Rapid and correct response during an emergency is critical to minimizing harm.
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Figure 2: Emergency Response Decision Flowchart.
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Protocol 6.1: Accidental Release and Spill Cleanup

Immediate Actions: Remove all sources of ignition from the area immediately.[10][11][15]
Ensure the area is well-ventilated.[10][11]

Containment: For small spills, absorb with an inert, non-combustible material like sand,
diatomaceous earth, or a universal binding agent.[4][7][14] Do not use combustible materials
like sawdust.

Cleanup: Collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate safety officer.

Protocol 6.2: First Aid Measures

Inhalation: Immediately move the affected person to fresh air.[8][9][11] If breathing is difficult
or has stopped, provide artificial respiration (do not use mouth-to-mouth).[11][13] Seek
immediate medical attention.[9][11]

Skin Contact: Remove all contaminated clothing immediately.[4] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[4][11][12] Seek medical attention if
irritation persists.[9]

Eye Contact: This is a medical emergency. Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids open.[9][10][11] Remove contact lenses if
present and easy to do.[7][8] Transport to an emergency medical facility without delay.

Ingestion: Do NOT induce vomiting, as this can lead to aspiration of the chemical into the
lungs.[10][11][13] If the person is conscious, rinse their mouth with water.[9][10][11] Never
give anything by mouth to an unconscious person.[10][11][13] Seek immediate medical
attention.[4][10][11]

Protocol 6.3: Fire-Fighting Procedures
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o Suitable Extinguishers: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant
foam.[4][6][10][11][14][16] A water spray can be used to cool fire-exposed containers but a
direct water jet may spread the flammable liquid.[4][9][13]

» Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[6][7][10][13][16]

o Explosion Hazard: Be aware that containers may explode when heated.[12][13] If possible,
fight the fire from a distance or a protected location.[6][10]

Section 7: Toxicological Profile

Understanding the toxicological data underscores the importance of preventing exposure.

Route Species Test Value Classification
Harmful if
Oral Rat LD50 790 mg/kg[6][10]
swallowed
May cause
8000 ppm (4 respirator
Inhalation Rat LC50 ppm ( ) -p. Y )
hours)[6][10] irritation/drowsin
ess
) 3400 mg/kg|[6] Causes skin
Dermal Rabbit LD50 o
[10] irritation

» Routes of Exposure: The primary routes of occupational exposure are inhalation of vapors
and direct contact with skin and eyes.[8][12] Ingestion is less common but highly dangerous.
[81[12]

o Symptoms of Acute Exposure: Symptoms can include irritation to the eyes, nose, and throat,
as well as headache, dizziness, drowsiness, and nausea.[9] Severe eye contact can cause
permanent damage.[8][9]

o Chronic Exposure: Prolonged or repeated skin contact can cause defatting and dermatitis
(dry, cracked skin).[13] Long-term exposure may have effects on the liver and kidneys.[6][10]
[13]
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Section 8: Conclusion

1-Butanol-d10 is an invaluable tool in modern research, but its utility is matched by its
significant hazards. Its flammability, potential for causing severe eye damage, and acute
toxicity demand a comprehensive and proactive approach to safety. Adherence to the hierarchy
of controls—prioritizing engineering solutions like fume hoods, supported by rigorous
administrative protocols and mandatory personal protective equipment—is essential. By
understanding the causality behind these safety measures and being prepared with robust
emergency protocols, researchers can confidently and safely harness the scientific benefits of
this compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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